Cas no 852435-01-9 (2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione)

2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione structure

852435-01-9 structure

Product Name:2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione

CAS No:852435-01-9

MF:C₂₆H₃₂N₂O₂S₂

MW:468.67448425293

CID:1031084

PubChem ID:58982893

Update Time:2024-10-26

2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

- 2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
- 2,5-dihexyl-1,4-dithiophen-2-ylpyrrolo[3,4-c]pyrrole-3,6-dione
- 2,5-Dihexyl-2,5-dihydro-3,6-di-2-thienylpyrrolo[3,4-c]pyrrole-1,4-dione (ACI)
- 1,4-Bishexyl-3,6-dithiophen-2-yl-diketopyrrolo[3,2-b]pyrrole
- F72963
- 2,5-Dihexyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
- 2,5-dihexyl-3,6-bis(thiophen-2-yl)-1H,2H,4H,5H-pyrrolo[3,4-c]pyrrole-1,4-dione
- 1264297-33-7
- DTXSID50730769
- 852435-01-9
- 2,5-DIHEXYL-3,6-BIS(THIOPHEN-2-YL)PYRROLO[3,4-C]PYRROLE-1,4-DIONE
- SCHEMBL120619
- 2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c ] pyrrole-1,4(2h ,5h)-dione
- DB-216731
- 2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c ]pyrrole-1,4(2h ,5h)-dione
- BS-49823
- 2,5-dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione
- DB-216730
- Inchi： 1S/C26H32N2O2S2/c1-3-5-7-9-15-27-23(19-13-11-17-31-19)21-22(25(27)29)24(20-14-12-18-32-20)28(26(21)30)16-10-8-6-4-2/h11-14,17-18H,3-10,15-16H2,1-2H3
- InChI Key： HCEQHUGBHMKOMB-UHFFFAOYSA-N
- SMILES： O=C1N(CCCCCC)C(C2=CC=CS2)=C2C(N(CCCCCC)C(=C12)C1=CC=CS1)=O

Computed Properties

Exact Mass: 468.19052061g/mol
Monoisotopic Mass: 468.19052061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 12
Complexity: 712
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 97.1Å²

2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196801-1g	2,5-dihexyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione	852435-01-9	95%	1g	$***	2023-05-29
Chemenu	CM196801-5g	2,5-dihexyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione	852435-01-9	95%	5g	$***	2023-05-29
Chemenu	CM196801-1g	2,5-dihexyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione	852435-01-9	95%	1g	$893	2021-08-05
Alichem	A109007495-1g	2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	1g	$783.36	2023-08-31
eNovation Chemicals LLC	Y1227264-5g	2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	5g	$400	2024-06-03
Ambeed	A237794-250mg	2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	250mg	$36.0	2025-04-16
Ambeed	A237794-1g	2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	1g	$76.0	2025-04-16
Ambeed	A237794-5g	2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	5g	$272.0	2025-04-16
Aaron	AR00GA6O-250mg	2,5-dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	250mg	$32.00	2025-02-11
Aaron	AR00GA6O-1g	2,5-dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione	852435-01-9	95%	1g	$82.00	2025-02-11

2,5-Dihexyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Production Method

Production Method 1

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 120 °C
1.2 Solvents: Dimethylformamide ; 30 min, 120 °C; 20 h, 130 °C

Reference

Influence of Side-Chain on Structural Order and Photophysical Properties in Thiophene Based Diketopyrrolopyrroles: A Systematic Study

Naik, Mallari A.; Venkatramaiah, N.; Kanimozhi, Catherine; Patil, Satish, Journal of Physical Chemistry C, 2012, 116(50), 26128-26137

Production Method 2

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 30 min, 120 °C
1.2 120 °C; overnight, 120 °C

Reference

The role of conformational heterogeneity in the excited state dynamics of linked diketopyrrolopyrrole dimers

Bradley, Siobhan J.; Chi, Ming; White, Jonathan M.; Hall, Christopher R.; Goerigk, Lars; et al, Physical Chemistry Chemical Physics, 2021, 23(15), 9357-9364

Production Method 3

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, rt → 120 °C
1.2 120 °C; overnight, 130 °C; 130 °C → rt
1.3 Reagents: Water ; 1 h, rt

Reference

Design, Synthesis, and Self-assembly of Oligothiophene Derivatives with a Diketopyrrolopyrrole Core

Tamayo, Arnold Bernarte; Tantiwiwat, Mananya; Walker, Bright; Nguyen, Thuc-Quyen, Journal of Physical Chemistry C, 2008, 112(39), 15543-15552

Production Method 4

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 90 °C
1.2 90 °C; overnight, 130 °C

Reference

Assessing the Donor-Acceptor Nature and the Electrochemical Stability of a Fluorene-Diketopyrrolopyrrole-Thiophene-Based Copolymer

Scalon, Lucas ; Leithold Neto, Alfredo; Araujo, Luis O.; Zaioncz, Soraia; Floriano, Joao B.; et al, ACS Applied Polymer Materials, 2021, 3(8), 4223-4233

Production Method 5

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

Singlet Fission via an Excimer-Like Intermediate in 3,6-Bis(thiophen-2-yl)diketopyrrolopyrrole Derivatives

Mauck, Catherine M.; Hartnett, Patrick E.; Margulies, Eric A.; Ma, Lin; Miller, Claire E.; et al, Journal of the American Chemical Society, 2016, 138(36), 11749-11761

Production Method 6

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 18 h, 130 °C

Reference

Tuning the Optical Characteristics of Diketopyrrolopyrrole Molecules in the Solid State by Alkyl Side Chains

Saes, Bart W. H.; Lutz, Martin; Wienk, Martijn M.; Meskers, Stefan C. J. ; Janssen, Rene A. J., Journal of Physical Chemistry C, 2020, 124(46), 25229-25238

Production Method 7

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ; 120 °C
1.2 reflux

Reference

Towards more sustainable synthesis of diketopyrrolopyrroles

Pop, Flavia; Humphreys, Joshua; Schwarz, Jesper; Brown, Liam; van den Berg, Ashmiani; et al, New Journal of Chemistry, 2019, 43(15), 5783-5790

Production Method 8

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 18-Crown-6 Solvents: Dimethylformamide ; overnight, 120 °C

Reference

Optical Properties of Oligothiophene Substituted Diketopyrrolopyrrole Derivatives in the Solid Phase: Joint J- and H-Type Aggregation

Kirkus, Mindaugas; Wang, Linjun; Mothy, Sebastien; Beljonne, David; Cornil, Jerome; et al, Journal of Physical Chemistry A, 2012, 116(30), 7927-7936

Production Method 9

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dimethylformamide ; 17 h, 120 °C

Reference

Unprecedented rearrangement of diketopyrrolopyrroles leads to structurally unique chromophores

Vakuliuk, Olena; Ooi, Shota; Deperasinska, Irena; Staszewska-Krajewska, Olga; Banasiewicz, Marzena; et al, Chemical Communications (Cambridge, 2017, 53(87), 11877-11880

Production Method 10

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 90 °C
1.2 90 °C; 90 °C → 125 °C; 20 h, 125 °C

Reference

Photophysical, electrochemical and solid state properties of diketopyrrolopyrrole based molecular materials: importance of the donor group

Dhar, Joydeep; Venkatramaiah, N.; A., Anitha; Patil, Satish, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2014, 2(17), 3457-3466

Production Method 11

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 120 °C
1.2 30 min, 120 °C; 20 h, 130 °C

Reference

Use of side-chain for rational design of n-type diketopyrrolopyrrole-based conjugated polymers: what did we find out?

Kanimozhi, Catherine; Yaacobi-Gross, Nir; Burnett, Edmund K.; Briseno, Alejandro L.; Anthopoulos, Thomas D.; et al, Physical Chemistry Chemical Physics, 2014, 16(32), 17253-17265

Production Method 12

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 18-Crown-6 Solvents: Dimethylformamide ; rt → 100 °C; 30 min, 100 °C
1.2 36 h, 100 °C

Reference

Synthesis and characterization of soluble narrow band gap conducting polymers based on diketopyrrolopyrrole and propylenedioxythiophenes

Mishra, Sarada Prasad; Palai, Akshaya Kumar; Patri, Manoranjan, Synthetic Metals, 2010, 160(23-24), 2422-2429

Production Method 13

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 85 °C
1.2 85 °C; 24 h, 85 °C

Reference

Mitochondria-Targeting Organic Nanoparticles for Enhanced Photodynamic/Photothermal Therapy

Li, Chaonan; Zhang, Wei; Liu, Shi ; Hu, Xiuli; Xie, Zhigang, ACS Applied Materials & Interfaces, 2020, 12(27), 30077-30084

Production Method 14

850583-75-4

852435-01-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 90 °C
1.2 90 °C; 24 h, heated

Reference

Exciplex Enhancement as a Tool to Increase OLED Device Efficiency

Data, Przemyslaw; Kurowska, Aleksandra; Pluczyk, Sandra; Zassowski, Pawel; Pander, Piotr; et al, Journal of Physical Chemistry C, 2016, 120(4), 2070-2078